Cas no 272769-92-3 (1-Propanesulfonic acid,2-hydroxy-3-(2-propyn-1-yloxy)-, sodium salt, hydrate (1:1:1))

• Product Name: 1-Propanesulfonic acid,2-hydroxy-3-(2-propyn-1-yloxy)-, sodium salt, hydrate (1:1:1)
• CAS No: 272769-92-3
• MF: C₆H₁₁NaO₆S
• MW: 234.20271229744
• CID: 248036
• PubChem ID: 2794835
• Update Time: 2025-04-19

1-Propanesulfonic acid,2-hydroxy-3-(2-propyn-1-yloxy)-, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,2-hydroxy-3-(2-propyn-1-yloxy)-, sodium salt, hydrate (1:1:1)
• sodium 2-hydroxy-3-(prop-2-ynyloxy)propane-1-sulfonate hydrate
• sodium;2-hydroxy-3-prop-2-ynoxypropane-1-sulfonate;hydrate
• Sodium2-hydroxy-3-(prop-2-ynyloxy)propane-1-sulfonatehydrate
• 272769-92-3
• FT-0726996

• Inchi： 1S/C6H10O5S.Na.H2O/c1-2-3-11-4-6(7)5-12(8,9)10;;/h1,6-7H,3-5H2,(H,8,9,10);;1H2/q;+1;/p-1
• InChI Key： JMQXYVHDZKNDQJ-UHFFFAOYSA-M
• SMILES： S(CC(COCC#C)O)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 234.01700
• Monoisotopic Mass: 234.01740352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 104.27000
• LogP: -0.44120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids